Salmeterol xinafoate
CAS No.: 94749-08-3
VCID: VC0000239
Molecular Formula: C36H45NO7
Molecular Weight: 603.7 g/mol
* For research use only. Not for human or veterinary use.

Description | Salmeterol xinafoate is a medication used as a long-acting bronchodilator, primarily for managing asthma and chronic obstructive pulmonary disease (COPD) . It is a highly selective beta2-adrenergic bronchodilator, which means it works by relaxing the muscles around the airways to make breathing easier . Specifically, salmeterol xinafoate is prescribed to control wheezing, shortness of breath, coughing, and chest tightness associated with these respiratory conditions . It's also used to prevent bronchospasm during exercise . For asthma treatment, it is typically used alongside long-term asthma controller medications, such as inhaled corticosteroids . The medication functions by opening the air passages in the lungs . Upon administration, salmeterol xinafoate dissociates into salmeterol and 1-hydroxy-2-naphthoic acid (xinafoate), with each component undergoing independent absorption, distribution, metabolism, and excretion processes . Salmeterol itself is extensively metabolized through hydroxylation, and its metabolites are mainly eliminated in the feces . Another drug that is often used in conjunction with salmeterol xinafoate is fluticasone propionate . This combination is used to improve pulmonary function in patients with asthma . Salmeterol is available in the market under the brand name Serevent Diskus . |
---|---|
CAS No. | 94749-08-3 |
Product Name | Salmeterol xinafoate |
Molecular Formula | C36H45NO7 |
Molecular Weight | 603.7 g/mol |
IUPAC Name | 2-(hydroxymethyl)-4-[1-hydroxy-2-[6-(4-phenylbutoxy)hexylamino]ethyl]phenol;1-hydroxynaphthalene-2-carboxylic acid |
Standard InChI | InChI=1S/C25H37NO4.C11H8O3/c27-20-23-18-22(13-14-24(23)28)25(29)19-26-15-7-1-2-8-16-30-17-9-6-12-21-10-4-3-5-11-21;12-10-8-4-2-1-3-7(8)5-6-9(10)11(13)14/h3-5,10-11,13-14,18,25-29H,1-2,6-9,12,15-17,19-20H2;1-6,12H,(H,13,14) |
Standard InChIKey | XTZNCVSCVHTPAI-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)CCCCOCCCCCCNCC(C2=CC(=C(C=C2)O)CO)O.C1=CC=C2C(=C1)C=CC(=C2O)C(=O)O |
Canonical SMILES | C1=CC=C(C=C1)CCCCOCCCCCCNCC(C2=CC(=C(C=C2)O)CO)O.C1=CC=C2C(=C1)C=CC(=C2O)C(=O)O |
Appearance | Assay:≥98%A crystalline solid |
Synonyms | salmeterol salmeterol xinafoate Serevent Xinafoate, Salmeterol |
PubChem Compound | 56801 |
Last Modified | Sep 13 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume